Cas no 1804375-84-5 (6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetic acid)

• Product Name: 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetic acid
• CAS No: 1804375-84-5
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4885183
• Update Time: 2025-10-31

6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetic acid

• Inchi： 1S/C9H7BrF3NO2/c10-3-5-1-4(2-6(15)16)7(8(11)12)9(13)14-5/h1,8H,2-3H2,(H,15,16)
• InChI Key： VOFUKFBFGHLBSZ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(CC(=O)O)C(C(F)F)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetic acid

Comprehensive Analysis of 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetic acid (CAS No. 1804375-84-5)

The compound 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetic acid (CAS No. 1804375-84-5) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl and difluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and sustainable crop protection agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetic acid exemplifies this trend, as its fluorine atoms contribute to improved binding affinity in target proteins. This aligns with the growing focus on precision medicine and green chemistry, where efficiency and environmental considerations are paramount. Searches for terms like "fluoropyridine applications" and "difluoromethyl synthesis" have spiked, reflecting the compound's relevance in cutting-edge research.

The synthesis of 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetic acid involves meticulous halogenation and fluorination steps, often requiring advanced catalytic methods. Its bromomethyl group serves as a versatile handle for further functionalization, enabling the creation of diverse molecular architectures. This adaptability has made it a subject of interest in drug discovery forums and patent literature, particularly for kinase inhibitors and antibody-drug conjugates (ADCs).

From an industrial perspective, the compound's stability under various conditions makes it suitable for scale-up production. Manufacturers are optimizing routes to minimize waste and energy consumption, addressing the global push for sustainable chemical processes. Queries such as "pyridine acetic acid derivatives" and "bromomethyl fluoropyridine suppliers" highlight its commercial viability. Additionally, its role in bioconjugation techniques has garnered attention in diagnostic imaging and targeted therapy development.

Safety and handling of 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetic acid adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its reactivity warrants cautious storage away from incompatible materials. This pragmatic approach resonates with the broader shift toward responsible research practices and transparent material safety data.

In conclusion, 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetic acid (CAS No. 1804375-84-5) represents a convergence of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in modern chemistry. As scientific communities explore its full potential, this compound is poised to remain a focal point in discussions about molecular design and industrial scalability.